Cas no 1316223-87-6 (1-(Pyridazin-3-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid
• CAS No: 1316223-87-6
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 4694277
• Update Time: 2025-09-27

1-(Pyridazin-3-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pyridazin-3-yl)piperidine-3-carboxylic acid
• 1-Pyridazin-3-yl-piperidine-3-carboxylic acid
• 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid

• Inchi： 1S/C10H13N3O2/c14-10(15)8-3-2-6-13(7-8)9-4-1-5-11-12-9/h1,4-5,8H,2-3,6-7H2,(H,14,15)
• InChI Key： LEZXTOQKEPQHGQ-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2=CC=CN=N2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 66.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid

Introduction to 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid (CAS No. 1316223-87-6)

1-(Pyridazin-3-yl)piperidine-3-carboxylic acid (CAS No. 1316223-87-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid.

Chemical Structure and Properties

1-(Pyridazin-3-yl)piperidine-3-carboxylic acid is a heterocyclic compound that combines a pyridazine ring with a piperidine moiety, linked by a carboxylic acid functional group. The molecular formula of this compound is C₁₂H₁₄N₂O₂, and its molecular weight is approximately 222.25 g/mol. The presence of the carboxylic acid group imparts acidic properties to the molecule, making it suitable for various chemical reactions and biological interactions.

The pyridazine ring is known for its electron-withdrawing properties, which can influence the overall electronic distribution and reactivity of the molecule. The piperidine ring, on the other hand, provides a flexible backbone that can adopt different conformations, enhancing the compound's ability to interact with biological targets. These structural features make 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid an attractive candidate for drug design and development.

Synthesis Methods

The synthesis of 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid has been explored through various routes, each offering unique advantages and challenges. One common approach involves the reaction of 3-chloropyridazine with piperidine-3-carboxylic acid in the presence of a suitable base. This method typically yields high purity products but may require careful optimization of reaction conditions to achieve optimal yields.

An alternative synthetic route involves the coupling of 3-pyridazinylboronic acid with piperidine-3-carboxylic acid chloride using palladium-catalyzed cross-coupling reactions. This method is particularly useful for preparing substituted derivatives of 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid, which can be tailored for specific biological activities or pharmacological properties.

Biological Activities and Therapeutic Potential

1-(Pyridazin-3-yl)piperidine-3-carboxylic acid has been investigated for its potential therapeutic applications in various disease models. One area of significant interest is its activity as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with serotonin receptors, making it a potential candidate for treating mood disorders such as depression and anxiety.

In addition to its CNS effects, 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid has demonstrated anti-inflammatory properties in preclinical studies. The compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Research Advancements

The therapeutic potential of 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have focused on assessing the pharmacokinetics and pharmacodynamics of the compound, as well as identifying any adverse effects or contraindications.

Preliminary results from these trials have been promising, with no major safety concerns reported at therapeutic doses. However, further research is needed to fully understand the long-term effects and optimal dosing regimens for different patient populations.

Recent Research Findings

In recent years, several studies have expanded our understanding of the mechanisms underlying the biological activities of 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound can selectively bind to serotonin receptor subtypes 5-HT_1A and 5-HT₇, which are implicated in mood regulation and cognitive function.

Another study published in Bioorganic & Medicinal Chemistry Letters in 2021 investigated the anti-inflammatory effects of 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid in animal models of inflammatory diseases. The results showed that treatment with this compound significantly reduced inflammation markers and improved disease outcomes.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(Pyridazin-3-y l)piperidine - 3 - car box yli c aci d strong > highlights its promising potential as a therapeutic agent for various medical conditions. Future studies should focus on optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. Additionally, large-scale clinical trials are necessary to validate its efficacy and safety in diverse patient populations.

In conclusion, 1-(Pyridazin - 3 - yl )pip erid ine - 3 - car box yli c aci d strong > (CAS No . 1 3 1 6 2 2 3 - 8 7 - 6 ) represents an exciting opportunity for advancing drug discovery and development efforts in the fields of medicinal chemistry and pharmaceutical sciences . Its unique combination of structural features , biological activities , and therapeutic potential makes it a valuable target for further investigation . p >